molecular formula C7H6ClNO B8684469 3-Chloro-5-ethenyloxypyridine

3-Chloro-5-ethenyloxypyridine

Cat. No.: B8684469
M. Wt: 155.58 g/mol
InChI Key: ATUYAUYGEUYGKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-5-ethenyloxypyridine is a pyridine derivative characterized by a chlorine substituent at the 3-position and an ethenyloxy group (-O-CH₂-CH₂) at the 5-position of the pyridine ring.

Properties

Molecular Formula

 C7H6ClNO

Molecular Weight

 155.58 g/mol

IUPAC Name

 3-chloro-5-ethenoxypyridine

InChI

 InChI=1S/C7H6ClNO/c1-2-10-7-3-6(8)4-9-5-7/h2-5H,1H2

InChI Key

 ATUYAUYGEUYGKI-UHFFFAOYSA-N

Canonical SMILES

 C=COC1=CC(=CN=C1)Cl

Origin of Product

 United States

Comparison with Similar Compounds

Structural Analog Analysis

The table below compares substituents, functional groups, and inferred properties of 3-Chloro-5-ethenyloxypyridine with three related pyridine derivatives:

Compound Name Substituent Positions Key Functional Groups Inferred Reactivity/Safety Considerations
3-Chloro-5-ethenyloxypyridine Cl (3), ethenyloxy (5) Chlorine, ethenyl ether Moderate electrophilicity; potential for alkene reactions.
4-Chloro-3-((trimethylsilyl)ethynyl)pyridine Cl (4), TMS-ethynyl (3) Chlorine, silylated alkyne High stability due to TMS group; alkyne reactivity.
3-Dimethoxymethyl-5-((trimethylsilyl)ethynyl)pyridine Dimethoxymethyl (3), TMS-ethynyl (5) Methoxy, silylated alkyne Enhanced solubility; dual functionalization sites.
3-Chloro-2-(2-Chloro-5-amino-phenoxy)-5-(trifluoromethyl)-pyridine Cl (3,2), CF₃ (5), amino-phenoxy Chlorine, trifluoromethyl, amine High polarity; potential toxicity (amine/chlorine synergy).
Key Observations:
  • Substituent Position Effects : The 3-chloro substitution in the target compound contrasts with 4-chloro in ’s analog, which may alter ring electronic distribution and regioselectivity in reactions .
  • Functional Group Diversity : The ethenyloxy group offers π-bond reactivity, distinct from the silylated alkynes or trifluoromethyl groups in analogs, which confer thermal stability or lipophilicity .
  • Safety Considerations : While the target compound lacks direct safety data, analogs with multiple halogens (e.g., ’s compound) highlight risks of acute toxicity and environmental persistence .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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